Cas no 1366518-24-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid
• CAS No: 1366518-24-2
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6160470
• PubChem ID: 64143109
• Update Time: 2025-07-02

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid
• 1366518-24-2
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(3,5-dimethylphenyl)propanoic acid
• AKOS013461144
• EN300-1163486

• Inchi： 1S/C16H23NO4/c1-10-6-11(2)8-12(7-10)13(9-14(18)19)17-15(20)21-16(3,4)5/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key： BJQOQXZAKBCCHM-CYBMUJFWSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=C(C)C=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid

Recent Advances in the Study of (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid (CAS: 1366518-24-2)

In recent years, the compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid (CAS: 1366518-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate, characterized by its tert-butoxycarbonyl (Boc) protected amino group and 3,5-dimethylphenyl moiety, has shown promising potential in the synthesis of bioactive molecules and drug candidates. The unique structural features of this compound make it a valuable building block in medicinal chemistry, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of 1366518-24-2 in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors. The researchers utilized this compound as a key intermediate to introduce stereochemical control in the synthesis of a series of DPP-4 inhibitors, which are widely used in the treatment of type 2 diabetes. The study demonstrated that the (3R)-configuration of the compound played a crucial role in enhancing the binding affinity of the resulting inhibitors to the DPP-4 enzyme, leading to improved pharmacokinetic properties.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1366518-24-2 was employed as a precursor in the synthesis of small-molecule modulators of G protein-coupled receptors (GPCRs). The researchers highlighted the compound's versatility in introducing both hydrophobic (3,5-dimethylphenyl) and polar (carboxylic acid) functionalities, which are essential for optimizing receptor-ligand interactions. The study provided structural insights into how modifications of this scaffold could lead to selective GPCR modulators with potential applications in neurological disorders.

From a synthetic chemistry perspective, recent advancements in the large-scale production of 1366518-24-2 have been reported in Organic Process Research & Development (2023). The paper described an improved asymmetric synthesis route that achieved >99% enantiomeric excess (ee) with significantly reduced production costs. This development is particularly important as it addresses one of the major challenges in utilizing this compound for industrial-scale pharmaceutical production.

In terms of biological activity, preliminary studies have suggested that derivatives of 1366518-24-2 may possess intrinsic anti-inflammatory properties. A 2023 study in the European Journal of Medicinal Chemistry reported that certain structural analogs of this compound exhibited moderate COX-2 inhibitory activity, opening new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

Looking forward, the research community continues to explore the potential of 1366518-24-2 in various therapeutic areas. Current investigations are focusing on its application in targeted drug delivery systems, where its chemical functionality allows for conjugation with various drug molecules and targeting moieties. Additionally, computational studies are being conducted to predict novel bioactive derivatives of this scaffold using machine learning approaches, as reported in a recent preprint in ChemRxiv (2024).

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid (1366518-24-2) represents a versatile and valuable intermediate in modern drug discovery. Its unique structural features and demonstrated applications in multiple therapeutic areas underscore its importance in pharmaceutical research. As synthetic methodologies continue to improve and new biological activities are discovered, this compound is likely to remain a focus of research in the coming years.